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Introduction
Vat Orange 1, also known by its Colour Index name C.I. 59105, is a synthetic vat dye

belonging to the anthraquinone class of colorants.[1][2] Its chemical formula is C₂₄H₁₀Br₂O₂,

with a molecular weight of 490.14 g/mol .[1][3] Structurally, it is prepared by the dibromination

of Dibenzpyrenequinone (Vat Yellow 4).[2][4] While primarily utilized in the textile industry for

dyeing cellulosic fibers like cotton due to its high wash and light fastness, its inherent quinone

moieties and semiconductor properties have made it a subject of interest in the field of organic

electronics.[5][6] This guide provides a detailed overview of the core photophysical and

electrochemical properties of Vat Orange 1, intended for researchers and professionals in

materials science and drug development.

Core Properties of Vat Orange 1
Vat Orange 1 is a yellowish-brown powder.[1][7] It is soluble in nitrobenzene and xylene, with

slight solubility in ethanol, acetone, and toluene.[7][8]

Photophysical Properties
The photophysical characteristics of Vat Orange 1 are fundamental to understanding its

interaction with light. Key properties, including absorption and emission maxima, are
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summarized below. The dye exhibits a notable Stokes shift, which is the difference between the

maximum wavelengths of absorption and emission.[5] However, it is important to note that thin

films of Vat Orange 1 have been observed to show very low photoluminescence (PL) intensity.

[5]

Table 1: Summary of Photophysical Properties of Vat Orange 1

Property Value Reference

Absorption Onset 553 nm (2.24 eV) [5]

Absorption Maximum (λmax,

abs)
472 nm [5]

Emission Maximum (λmax,

em)
668 nm [5]

Stokes Shift 196 nm (0.77 eV) [5]

Fluorescence Quantum Yield

(Φf)

Data not available in cited

literature

Fluorescence Lifetime (τ)
Data not available in cited

literature

Electrochemical Properties
The electrochemical behavior of Vat Orange 1, particularly its redox potentials, provides insight

into its electronic structure, including the energy levels of its frontier molecular orbitals (HOMO

and LUMO). These properties are critical for applications in organic electronics, such as

organic field-effect transistors (OFETs).[5] Cyclic voltammetry studies show a distinct reduction

peak and two irreversible oxidative waves.[5]

Table 2: Summary of Electrochemical Properties of Vat Orange 1
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Property Value Reference

Onset Potential of Reduction

(Ered, onset)
-0.57 V (vs. SHE) [5]

Onset Potential of Oxidation

(Eox, onset)

Not explicitly stated, two

irreversible waves observed
[5]

LUMO Energy Level -3.67 eV [5]

HOMO Energy Level -5.91 eV [5]

Optical Bandgap (Eg, opt) 2.24 eV [5]

Electrochemical Bandgap (Eg,

ec)
2.24 eV [5]

Note: HOMO and LUMO levels were estimated from cyclic voltammetry data. The

electrochemical bandgap is noted to be higher than the optical bandgap, a frequently observed

phenomenon.[5]

Visualized Workflows and Concepts
Experimental Characterization Workflow
The following diagram outlines the typical experimental workflow for characterizing the

photophysical and electrochemical properties of a material like Vat Orange 1.
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Caption: Experimental workflow for Vat Orange 1 characterization.

Energy Level Diagram
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This diagram illustrates the relationship between the frontier molecular orbitals (HOMO and

LUMO) and the corresponding optical and electrochemical bandgaps.

Energy Levels (vs. Vacuum) Energy Gaps
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Caption: HOMO/LUMO energy levels and bandgaps of Vat Orange 1.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b116557?utm_src=pdf-body-img
https://www.benchchem.com/product/b116557?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116557?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
The following sections detail the methodologies used to obtain the photophysical and

electrochemical data for Vat Orange 1.

Materials and Purification
Commercially available Vat Orange 1 is often purified prior to characterization to ensure high

purity. A common and effective method is train sublimation, which is performed under vacuum

to remove impurities.[5]

UV-Vis Absorption and Photoluminescence
Spectroscopy
These techniques are used to determine the absorption and emission properties of the dye.

Instrumentation:

Absorption: A dual-beam spectrophotometer (e.g., PerkinElmer Lambda 1050) is used to

record UV-Vis absorbance spectra.[5]

Photoluminescence (PL): A spectrofluorometer (e.g., Photon Technology International

Quanta Master 40) is used to record PL spectra.[5]

Sample Preparation: For solid-state measurements, thin films of Vat Orange 1 (e.g., 100 nm

thickness) are deposited onto a suitable transparent substrate, such as quartz glass, via

thermal evaporation in a high-vacuum chamber.[5]

Measurement Procedure:

A baseline spectrum of the bare quartz substrate is recorded for background correction.

The absorbance spectrum of the thin film is recorded across the UV-Visible range. The

absorption onset is determined from a linear fit of the absorption edge.[5]

For PL measurements, the sample is excited at a specific wavelength. For Vat Orange 1,

an excitation wavelength of 470 nm has been used.[5] The emitted light is collected,
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typically at a 90-degree angle to the excitation beam, and its intensity is recorded as a

function of wavelength.

Cyclic Voltammetry (CV)
Cyclic voltammetry is an electrochemical technique used to probe the redox properties of a

substance and determine its HOMO and LUMO energy levels.[9][10]

Instrumentation: A potentiostat with a standard three-electrode cell is used.[11]

Working Electrode: A conductive substrate coated with a thin film of Vat Orange 1 (e.g., on

indium tin oxide (ITO) glass).[5]

Reference Electrode: A stable electrode with a known potential, such as a Silver/Silver

Chloride (Ag/AgCl) or Saturated Calomel Electrode (SCE).[11][12]

Counter (Auxiliary) Electrode: An inert conductor, typically a platinum wire or foil, to

complete the electrical circuit.[11][12]

Electrolyte: A solution containing a supporting electrolyte (e.g., 0.1 M tetrabutylammonium

hexafluorophosphate, TBAPF₆) in an appropriate organic solvent (e.g., a mixture of

dimethylformamide and dichloromethane) is used.[13] The electrolyte ensures conductivity

and minimizes solution resistance.

Measurement Procedure:

The three-electrode cell is assembled with the Vat Orange 1-coated working electrode

immersed in the deoxygenated electrolyte solution.

The potential of the working electrode is swept linearly from an initial value to a final value

and then swept back to the initial potential.

The current response is measured as a function of the applied potential, generating a

cyclic voltammogram.[10]

The onset potentials for oxidation (Eox) and reduction (Ered) are determined from the

points where the current begins to deviate from the baseline.[5]
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Data Analysis (HOMO/LUMO Calculation): The HOMO and LUMO energy levels can be

estimated from the onset potentials relative to the ferrocene/ferrocenium (Fc/Fc⁺) redox

couple, which is often used as an internal standard. The energy level of Fc/Fc⁺ is assumed

to be -4.8 eV relative to the vacuum level. The following empirical equations are commonly

used:[13]

HOMO (eV) = -[Eox, onset - EFc/Fc⁺ + 4.8]

LUMO (eV) = -[Ered, onset - EFc/Fc⁺ + 4.8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Photophysical and electrochemical properties of Vat
Orange 1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b116557#photophysical-and-electrochemical-
properties-of-vat-orange-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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